Cas no 2680717-77-3 (2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid)
2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28280080
- 2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
- 2680717-77-3
- 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
-
- Inchi: 1S/C10H12N2O4S/c1-3-4-16-10(15)12(5-8(13)14)9-11-7(2)6-17-9/h3,6H,1,4-5H2,2H3,(H,13,14)
- InChI Key: QFFJLWKXOSSCNK-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1N(C(=O)OCC=C)CC(=O)O
Computed Properties
- Exact Mass: 256.05177804g/mol
- Monoisotopic Mass: 256.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 108Ų
2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280080-1g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 1g |
$642.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-5g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 5g |
$1862.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-10g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 10g |
$2762.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-0.05g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 0.05g |
$539.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-0.1g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 0.1g |
$565.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-0.25g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 0.25g |
$591.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-0.5g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 0.5g |
$616.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-1.0g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 1g |
$714.0 | 2023-05-25 | ||
| Enamine | EN300-28280080-2.5g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 2.5g |
$1260.0 | 2023-09-09 | ||
| Enamine | EN300-28280080-5.0g |
2-[(4-methyl-1,3-thiazol-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid |
2680717-77-3 | 5g |
$2070.0 | 2023-05-25 |
2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
Research Briefing on 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3)
In recent years, the compound 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and acrylate functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of green chemistry principles to minimize environmental impact. The compound's structural features, including the thiazole ring and the acrylate moiety, are critical for its biological activity, as they facilitate interactions with target proteins and enzymes.
One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to selectively bind to and modulate the activity of key enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in chronic inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Additionally, the acrylate group in 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid has been explored for its utility in drug delivery systems. Researchers have successfully conjugated this compound with various polymeric carriers to create targeted drug delivery platforms. These systems exhibit enhanced stability and controlled release properties, making them suitable for delivering therapeutics to specific tissues or cells. Preliminary in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced systemic toxicity.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacological properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, 2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS: 2680717-77-3) represents a promising candidate for future drug development. Its unique chemical structure and versatile biological activity make it a valuable subject of study in the fields of chemical biology and medicinal chemistry. Continued research and innovation will be essential to unlock its full potential and bring it closer to clinical application.
2680717-77-3 (2-(4-methyl-1,3-thiazol-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)